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Performance Data Summary

The table below summarizes the core experimental findings for PLA modification using a system involving

triallyl trimesate (TAM) and dicumyl peroxide (DCP).

Unmodified PLA/PHO

Performance ] Measurement ]
. PLA/PHO Blend with Experimental Context
Metric Method
Blend DCP & TAM
Crystallization ~95°C Shifted to Differential Non-isothermal
Temperature ~123.5°C Scanning crystallization;

Calorimetry (DSC)  Peroxide-initiated
reactive modification [1]

Crystallization Higher Decreased Isothermal Isothermal

Half-time Crystallization crystallization; Indicates

($t_{0.5}%) Kinetics faster crystallization
rate [1]

Melt Strength / Absent or low Enhanced Rheological Reactive modification in

Strain Hardening Measurements melt state [1]
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Unmodified PLA/PHO

Performance ) Measurement )
. PLA/PHO Blend with Experimental Context
Metric Method
Blend DCP & TAM
Tensile Strength 21.1 MPa 85.8 MPa Mechanical PTLG/Sc-PLA blend;
Testing TAM used in a different
but related polymer
system [2]
Impact Properties  Lower Improved Mechanical
& Elongation at Testing
Break

Experimental Protocols

To verify the crystallization enhancement, the following experimental methodologies were employed in the

studies:

¢ Reactive Modification Procedure [1]:

o PLA (and/or its blend with Poly(3-hydroxyoctanoate) (PHO)) is compounded in a melt mixer.

o The modifying agents, dicumyl peroxide (DCP) as a free-radical initiator and triallyl trimesate
(TAM) as a coagent, are added during the melt compounding process.

o The process induces partial cross-linking and branching of the polymer chains.

¢ Characterization Techniques:

o Differential Scanning Calorimetry (DSC): Used to study non-isothermal and isothermal
crystallization behavior. Measurements record the crystallization temperature and calculate the
relative degree of crystallinity (Xt) and crystallization half-time ($t_{0.5}$) [1].

o Rheological Measurements: Assess the viscoelastic properties of the polymer melt,
demonstrating enhanced melt strength and strain hardening after modification [1].

o Mechanical Testing: Determines improvements in tensile strength, elongation at break, and
impact properties [2] [1].

o Polarized Optical Microscopy (POM): Used to observe changes in spherulitic morphology
and nucleation density [2].
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Mechanism of Action Workflow

The following diagram illustrates the proposed mechanism and experimental workflow for how triallyl

trimesate enhances PL A properties, based on the gathered research.
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Research Conclusions and Limitations
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The experimental data confirms that the reactive modification of PLA using a system of dicumyl peroxide
(DCP) and triallyl trimesate (TAM) is an effective strategy for enhancing its crystallization rate and overall
performance [1]. The key improvements include a significant increase in crystallization temperature, a

reduction in crystallization half-time, and a substantial boost in mechanical strength.

e Primary Role of TAM: Triallyl trimesate acts as a coagent in a peroxide-initiated reaction. Its
trifunctional structure (three allyl groups) allows it to form branches and partial cross-links between
PLA polymer chains. This modified chain architecture is responsible for the observed enhancements in
melt strength and, crucially, provides more nucleation sites for crystal growth, thereby accelerating the

overall crystallization process [1].

e Key Limitation of Available Data: The search results, while containing valuable quantitative data, do
not provide a direct, side-by-side comparison of triallyl trimesate against a wide range of other
commercial nucleating agents or coagents. The positive data is primarily presented for the DCP/TAM
system itself. For a comprehensive comparative guide, it would be necessary to consult specialized

polymer science databases or head-to-head studies that include other specific alternatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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